Cas no 885911-05-7 (2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide)

2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
- 2-(4-methylphenyl)sulfanyl-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]acetamide
- N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)-2-(p-tolylthio)acetamide
- F2537-0083
- 2-[(4-METHYLPHENYL)SULFANYL]-N-[5-(4-NITROBENZENESULFONYL)-1,3-THIAZOL-2-YL]ACETAMIDE
- AKOS024657934
- SR-01000021410-1
- SR-01000021410
- 885911-05-7
-
- Inchi: 1S/C18H15N3O5S3/c1-12-2-6-14(7-3-12)27-11-16(22)20-18-19-10-17(28-18)29(25,26)15-8-4-13(5-9-15)21(23)24/h2-10H,11H2,1H3,(H,19,20,22)
- InChI Key: CZSGWXLTKOBYGS-UHFFFAOYSA-N
- SMILES: C(NC1=NC=C(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)S1)(=O)CSC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 449.01738411g/mol
- Monoisotopic Mass: 449.01738411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 184Ų
2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2537-0083-2μmol |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-20μmol |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-25mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-15mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-30mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-5μmol |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-100mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-3mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-50mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2537-0083-5mg |
2-[(4-methylphenyl)sulfanyl]-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]acetamide |
885911-05-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide Related Literature
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
Additional information on 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide
Comprehensive Overview of 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide (CAS No. 885911-05-7)
The compound 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide, identified by its CAS No. 885911-05-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a thiazole ring and sulfonyl group, make it a subject of interest for applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with various biological targets.
In recent years, the demand for sulfonamide derivatives and thiazole-based compounds has surged due to their versatility in medicinal chemistry. The presence of the 4-nitrobenzenesulfonyl moiety in this molecule enhances its reactivity, making it a valuable intermediate in synthetic pathways. This aligns with the growing trend of exploring nitroaromatic compounds for their electronic and photochemical properties, which are relevant in fields like organic electronics and agrochemical development.
One of the most frequently searched questions related to this compound is: "What are the applications of 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide in drug development?" Studies suggest that its structural framework could be leveraged to design inhibitors for enzymes involved in inflammatory pathways or microbial resistance. Additionally, its sulfanylacetamide group offers potential for hydrogen bonding, a critical feature in molecular recognition processes.
From an industrial perspective, the synthesis of CAS No. 885911-05-7 involves multi-step organic reactions, often requiring optimization for yield and purity. This has led to discussions about green chemistry alternatives, such as catalytic methods or solvent-free conditions, to reduce environmental impact. Such topics resonate with the broader scientific community's focus on sustainable practices.
Another area of interest is the compound's spectroscopic characterization. Techniques like NMR, IR, and mass spectrometry are essential for confirming its structure and purity. Researchers often search for "spectral data of 885911-05-7" to compare experimental results, highlighting the need for accessible reference databases.
In summary, 2-(4-methylphenyl)sulfanyl-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylacetamide represents a compelling case study in the intersection of synthetic chemistry and applied science. Its relevance to drug design, material science, and sustainable synthesis ensures its continued prominence in both academic and industrial research.
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